Cas no 1544832-98-5 (Methyl 3-methyl-3-pentyloxirane-2-carboxylate)

• Product Name: Methyl 3-methyl-3-pentyloxirane-2-carboxylate
• CAS No: 1544832-98-5
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5273168
• Update Time: 2025-10-31

Methyl 3-methyl-3-pentyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methyl-3-pentyloxirane-2-carboxylate
• Methyl 3-methyl-3-pentyloxirane-2-carboxylate

• Inchi： 1S/C10H18O3/c1-4-5-6-7-10(2)8(13-10)9(11)12-3/h8H,4-7H2,1-3H3
• InChI Key： WDTICKSSCTWXFL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C1(C)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 191
• XLogP3: 2.4
• Topological Polar Surface Area: 38.8

Additional information on Methyl 3-methyl-3-pentyloxirane-2-carboxylate

Introduction to Methyl 3-methyl-3-pentyloxirane-2-carboxylate (CAS No. 1544832-98-5)

Methyl 3-methyl-3-pentyloxirane-2-carboxylate, a compound with the chemical formula C₉H₁₆O₃ and CAS number 1544832-98-5, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of oxiranes, which are cyclic ethers with a three-membered ring containing one oxygen atom. The presence of a carboxylate group and a methyl-substituted pentyloxy side chain makes it a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The structure of Methyl 3-methyl-3-pentyloxirane-2-carboxylate features a highly reactive epoxide ring, which is known for its ability to undergo nucleophilic ring-opening reactions. This reactivity has made it a valuable building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry. The compound's unique structural features have attracted considerable attention from researchers exploring new synthetic pathways and drug candidates.

In recent years, there has been growing interest in the development of novel bioactive compounds derived from oxirane derivatives. TheMethyl 3-methyl-3-pentyloxirane-2-carboxylate has been studied for its potential applications in the synthesis of agrochemicals, fragrances, and pharmaceuticals. Its ability to serve as a precursor for various functionalized compounds makes it an indispensable tool in organic synthesis labs worldwide.

One of the most intriguing aspects of Methyl 3-methyl-3-pentyloxirane-2-carboxylate is its role in the development of enantiomerically pure compounds. The chiral center in the pentyloxy side chain allows for the synthesis of optically active molecules, which are crucial in drug development. Researchers have leveraged this property to create libraries of chiral epoxides that can be further functionalized to produce drugs with enhanced efficacy and reduced side effects.

TheMethyl 3-methyl-3-pentyloxirane-2-carboxylate CAS no. 1544832-98-5 has also been explored in the context of green chemistry initiatives. Its synthesis and reactivity have been optimized to minimize waste and energy consumption, aligning with the growing emphasis on sustainable chemical practices. Several studies have demonstrated efficient synthetic routes that highlight the compound's versatility while adhering to environmental standards.

In the realm of pharmaceutical research, Methyl 3-methyl-3-pentyloxirane-2-carboxylate has been investigated for its potential as an intermediate in the synthesis of antiviral and anticancer agents. The oxirane ring's reactivity allows for the facile introduction of various functional groups, enabling the creation of complex molecular architectures. Recent studies have shown promising results in using this compound to develop novel inhibitors targeting specific enzymes involved in viral replication and cancer cell proliferation.

The compound's stability under various conditions has also been a subject of interest. Studies have demonstrated that Methyl 3-methyl-3-pentyloxirane-2-carboxylate can be stored and handled under standard laboratory conditions without significant degradation, making it a reliable reagent for both small-scale experiments and large-scale industrial processes.

TheMethyl 3-methyl-3-pentyloxirane-2-carboxylate CAS no. 1544832-98-5 continues to be a focal point in organic synthesis due to its broad utility and reactivity. Researchers are continually discovering new ways to harness its properties for innovative applications across multiple industries. As our understanding of its chemistry evolves, so does its potential contribution to advancing scientific knowledge and developing life-changing technologies.

In conclusion, Methyl 3-methyl-3-pentyloxirane-2-carboxylate represents a cornerstone in modern chemical research. Its unique structural features, coupled with its reactivity and stability, make it an invaluable asset for chemists and pharmacologists alike. As we move forward, it is likely that this compound will play an even greater role in shaping the future of organic synthesis and drug development.